Cas no 2649084-36-4 (2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine)

• Product Name: 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine
• CAS No: 2649084-36-4
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5599313
• PubChem ID: 165638040
• Update Time: 2025-05-23

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2649084-36-4
• 2-(2,2-dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine
• EN300-1987583
• 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine

• Inchi： 1S/C10H20N2O2/c1-10(2)13-7-9(14-10)8-6-11-4-5-12(8)3/h8-9,11H,4-7H2,1-3H3
• InChI Key： CMEDYHAAXUQLQL-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C1CNCCN1C

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 33.7Ų

Additional information on 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine

Comprehensive Overview of 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine (CAS No. 2649084-36-4)

2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine (CAS No. 2649084-36-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a piperazine core modified with a 1,3-dioxolane moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The molecular structure of 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine combines a cyclic acetal group with a methylated piperazine ring, which enhances its stability and reactivity under various conditions. This structural duality allows it to serve as a key building block in the synthesis of more complex molecules. Recent studies highlight its potential in medicinal chemistry, where it is used to modulate pharmacokinetic properties such as solubility and bioavailability. The compound's CAS No. 2649084-36-4 is frequently searched in academic databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In the context of current trends, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine aligns with the demand for sustainable synthetic routes and green chemistry practices. Researchers are investigating its role in catalysis and biocompatible materials, addressing environmental concerns while maintaining efficiency. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further underscores its adaptability to modern laboratory workflows. These attributes make it a subject of interest in patent literature and industrial applications.

Another area of exploration for CAS No. 2649084-36-4 is its potential in neuropharmacology. The piperazine scaffold is known for its affinity toward neurotransmitter receptors, and modifications like those in this compound could lead to novel psychoactive agents or cognitive enhancers. However, rigorous toxicological assessments and regulatory compliance are essential before any clinical applications. This cautious approach resonates with public interest in drug safety and ethical research practices.

From a commercial perspective, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine is available through specialized chemical suppliers and contract research organizations (CROs). Its pricing and availability are influenced by factors such as purity grades (e.g., analytical standard vs. bulk quantities) and custom synthesis requirements. Companies involved in preclinical development often seek this compound for lead optimization projects, driving demand in niche markets.

In summary, 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-1-methylpiperazine (CAS No. 2649084-36-4) represents a compelling case study in the intersection of organic synthesis and applied pharmacology. Its multifaceted applications, from drug design to material science, highlight its importance in contemporary research. As scientific inquiries evolve, this compound is poised to remain a focal point for innovation, particularly in addressing challenges like selective functionalization and scalable production.